Cas no 1806522-38-2 (Ethyl 3-(1-bromo-2-oxopropyl)-4-(bromomethyl)benzoate)

• Product Name: Ethyl 3-(1-bromo-2-oxopropyl)-4-(bromomethyl)benzoate
• CAS No: 1806522-38-2
• MF: C₁₃H₁₄Br₂O₃
• MW: 378.05646276474
• CID: 4950599
• Update Time: 2025-06-14

Ethyl 3-(1-bromo-2-oxopropyl)-4-(bromomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(1-bromo-2-oxopropyl)-4-(bromomethyl)benzoate

• Inchi： 1S/C13H14Br2O3/c1-3-18-13(17)9-4-5-10(7-14)11(6-9)12(15)8(2)16/h4-6,12H,3,7H2,1-2H3
• InChI Key： TYDOHMWUABXCBX-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C(=O)OCC)C=CC=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(1-bromo-2-oxopropyl)-4-(bromomethyl)benzoate

Comprehensive Overview of Ethyl 3-(1-bromo-2-oxopropyl)-4-(bromomethyl)benzoate (CAS No. 1806522-38-2)

Ethyl 3-(1-bromo-2-oxopropyl)-4-(bromomethyl)benzoate (CAS No. 1806522-38-2) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, characterized by its unique brominated and ester-functionalized structure, serves as a critical intermediate in the synthesis of complex molecules. Its CAS number 1806522-38-2 is often searched by researchers and chemists seeking reliable data on its properties, applications, and safety profiles.

The molecular structure of Ethyl 3-(1-bromo-2-oxopropyl)-4-(bromomethyl)benzoate features both bromomethyl and bromo-ketone functional groups, making it a versatile building block for organic synthesis. These functional groups are pivotal in cross-coupling reactions, nucleophilic substitutions, and other transformative chemical processes. Researchers frequently explore its reactivity to develop novel compounds with potential applications in drug discovery and material science.

In recent years, the demand for high-purity intermediates like Ethyl 3-(1-bromo-2-oxopropyl)-4-(bromomethyl)benzoate has surged, driven by advancements in precision medicine and green chemistry. The compound's role in synthesizing targeted therapeutics and biodegradable materials aligns with global trends toward sustainable and efficient chemical processes. Its CAS No. 1806522-38-2 is frequently cited in patents and academic papers, underscoring its importance in cutting-edge research.

One of the most searched questions related to this compound is: "What are the synthetic routes for Ethyl 3-(1-bromo-2-oxopropyl)-4-(bromomethyl)benzoate?" The answer lies in multi-step organic reactions, often involving bromination and esterification of precursor molecules. Another common query is: "How is this compound characterized analytically?" Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are typically employed to confirm its purity and structural integrity.

The stability and storage conditions of Ethyl 3-(1-bromo-2-oxopropyl)-4-(bromomethyl)benzoate are also topics of interest. Proper handling under inert atmospheres and low-temperature storage are recommended to maintain its reactivity. Researchers often seek MSDS (Material Safety Data Sheet) information for this compound, emphasizing the need for accurate and accessible data in laboratory settings.

From an industrial perspective, CAS No. 1806522-38-2 is valued for its scalability in production. Manufacturers optimize synthetic protocols to meet the growing demand from pharmaceutical and agrochemical sectors. The compound's adaptability in catalysis and polymer chemistry further expands its utility, making it a subject of ongoing innovation.

In conclusion, Ethyl 3-(1-bromo-2-oxopropyl)-4-(bromomethyl)benzoate (CAS No. 1806522-38-2) represents a cornerstone in modern synthetic chemistry. Its applications span from drug development to advanced materials, reflecting its multifaceted role in scientific progress. As research continues to evolve, this compound will likely remain a focal point for breakthroughs in organic synthesis and molecular design.